Cas no 928119-46-4 (2-Nitro-benzene-1,4-dioxyacetic acid dihydrate)
928119-46-4 structure
Product Name:2-Nitro-benzene-1,4-dioxyacetic acid dihydrate
CAS No:928119-46-4
MF:C10H13NO10
MW:307.210923910141
CID:2815981
PubChem ID:71445212
Update Time:2025-04-21
2-Nitro-benzene-1,4-dioxyacetic acid dihydrate Chemical and Physical Properties
Names and Identifiers
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- 928119-46-4
- DTXSID30853783
- 2-nitro-benzene-1,4-dioxyacetic acid dihydrate
- 2,2'-[(2-Nitro-1,4-phenylene)bis(oxy)]diacetic acid--water (1/2)
- 2-Nitro-benzene-1,4-dioxyacetic acid dihydrate
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- Inchi: 1S/C10H9NO8.2H2O/c12-9(13)4-18-6-1-2-8(19-5-10(14)15)7(3-6)11(16)17;;/h1-3H,4-5H2,(H,12,13)(H,14,15);2*1H2
- InChI Key: LGCLRAJMSYOWID-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)C1C=CC(=CC=1[N+](=O)[O-])OCC(=O)O.O.O
Computed Properties
- Exact Mass: 307.05394561Da
- Monoisotopic Mass: 307.05394561Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 352
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 141Ų
2-Nitro-benzene-1,4-dioxyacetic acid dihydrate Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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